Cas no 6946-99-2 (1,3-Propanediol,1-benzoate)

• Product Name: 1,3-Propanediol,1-benzoate
• CAS No: 6946-99-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 507696
• PubChem ID: 81378
• Update Time: 2025-08-04

1,3-Propanediol,1-benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1-benzoate
• 1-O-benzoyl-1,3-propanediol
• 3-benzoyloxy-1-propanol
• 3-benzoyloxy-propan-1-ol
• 3-hydroxypropan-1-yl benzoate
• 3-hydroxypropyl benzoate
• benzoic acid 3-hydroxypropyl ester
• DTXSID80875995
• NSC57388
• AI3-06378
• Benzoic acid, 3-hydroxypropyl ester
• 1,3-Propanediol, monobenzoate
• SCHEMBL344616
• NSC 57388
• benzoic acid 3-hydroxy-propyl ester
• AKOS017344995
• NSC-57388
• 6946-99-2

• Inchi： 1S/C10H12O3/c11-7-4-8-13-10(12)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2
• InChI Key： BZISNWGGPWSXTK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCCO

Computed Properties

• Exact Mass: 433.09207
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.349
• Refractive Index: 1.717
• PSA: 63.25
• LogP: 1.22580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1,3-Propanediol,1-benzoate

Recent Advances in the Study of 1,3-Propanediol,1-benzoate (CAS: 6946-99-2) for Biomedical Applications

The compound 1,3-Propanediol,1-benzoate (CAS: 6946-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug formulation and biomaterial development. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthesis methods, and potential biomedical uses. The focus is on peer-reviewed studies published within the last three years, ensuring the information is both current and scientifically validated.

Recent studies have demonstrated that 1,3-Propanediol,1-benzoate exhibits excellent solubility and stability in various organic solvents, making it a promising candidate for use as a solvent or co-solvent in drug delivery systems. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences explored its role in enhancing the bioavailability of poorly water-soluble drugs. The researchers utilized advanced spectroscopic techniques, including NMR and FTIR, to confirm the compound's interaction with active pharmaceutical ingredients (APIs), leading to improved dissolution rates.

In addition to its pharmaceutical applications, 1,3-Propanediol,1-benzoate has shown potential in the development of biodegradable polymers. A 2022 study in Biomaterials Science reported its incorporation into polyurethane matrices, resulting in materials with enhanced mechanical properties and biocompatibility. These findings suggest that the compound could be instrumental in designing next-generation medical devices, such as stents and scaffolds for tissue engineering.

Another area of interest is the compound's role in green chemistry. Researchers have developed eco-friendly synthesis routes for 1,3-Propanediol,1-benzoate, minimizing the use of hazardous reagents. A 2023 paper in Green Chemistry detailed a catalytic process using immobilized enzymes, which achieved high yields with minimal environmental impact. This aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of 1,3-Propanediol,1-benzoate for clinical use. Future research directions may include optimizing synthesis protocols, conducting comprehensive toxicity studies, and exploring its potential in targeted drug delivery systems. Overall, the compound's unique properties and diverse applications position it as a valuable asset in the ongoing evolution of chemical biology and pharmaceutical sciences.